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Introduction
Quin-2 is a fluorescent indicator widely used for the measurement of intracellular calcium

concentrations ([Ca²⁺]i). Its utility lies in its high affinity and selectivity for Ca²⁺ over other

divalent cations like Mg²⁺. Upon binding to Ca²⁺, the fluorescence quantum yield of Quin-2

increases approximately twenty-fold, allowing for the quantification of changes in intracellular

calcium levels. Quin-2 is available in two primary forms: the cell-impermeant salt form (e.g.,

tetrapotassium salt) and the cell-permeant acetoxymethyl (AM) ester form. The AM ester

derivative readily crosses cell membranes and is subsequently hydrolyzed by intracellular

esterases to the active, membrane-impermeant Quin-2, effectively trapping it within the cytosol.

This document provides detailed protocols for the preparation of stock solutions for both forms

of Quin-2.

Quantitative Data Summary
For ease of reference and comparison, the key quantitative properties of Quin-2 and its AM

ester are summarized in the table below.
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Property
Quin-2 (Tetrapotassium
Salt)

Quin-2 AM (Acetoxymethyl
Ester)

Molecular Weight 693.87 g/mol [1]

Not explicitly found, but used

for concentration calculations

in protocols.

Solubility 10 mg/mL in water Soluble in anhydrous DMSO[2]

Recommended Stock Solution

Concentration

Dependent on experimental

needs, prepared in aqueous

buffer.

2-10 mM in anhydrous DMSO

Storage Conditions

Store at -20°C, protect from

light. Stock solutions are stable

for up to 6 months at -20°C

when aliquoted and frozen

under an inert gas at pH >10.

Store solid at -20°C or -80°C,

away from light and moisture.

Store stock solution in single-

use aliquots at -20°C or -80°C

to avoid repetitive freeze-thaw

cycles.

Excitation Wavelength (λex)
~339 nm[2][3] (High Ca²⁺:

~332 nm; Low Ca²⁺: ~354 nm)
N/A (not fluorescent)

Emission Wavelength (λem)
~492 nm[2][3] (High Ca²⁺:

~505 nm; Low Ca²⁺: ~510 nm)
N/A (not fluorescent)

Dissociation Constant (Kd) for

Ca²⁺

2.9 ± 0.2 nM (at pH 7.5)[4][5]

or 115 nM[2]
N/A (hydrolyzed to Quin-2)

Dissociation Constant (Kd) for

Mg²⁺
89 ± 5 µM (at pH 7.5)[4][5] N/A (hydrolyzed to Quin-2)

Experimental Protocols
Protocol 1: Preparation of Quin-2 Tetrapotassium Salt
Stock Solution
The tetrapotassium salt of Quin-2 is water-soluble and is typically used for in vitro calibration

experiments or for direct loading into cells via microinjection.
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Materials:

Quin-2, tetrapotassium salt

High-purity water (e.g., Milli-Q® or equivalent)

Appropriate buffer (e.g., HEPES, MOPS)

Vortex mixer

Microcentrifuge tubes

Procedure:

Determine the required concentration and volume of the stock solution based on your

experimental design. A common stock solution concentration is 10 mM.

Calculate the mass of Quin-2 tetrapotassium salt needed. For example, to prepare 1 mL of a

10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 693.87 g/mol = 6.94 mg

Weigh the calculated amount of Quin-2 tetrapotassium salt in a microcentrifuge tube.

Add the appropriate volume of high-purity water or your desired aqueous buffer to the tube.

Vortex thoroughly until the solid is completely dissolved. The solution should be a clear, pale

yellow.[3]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C, protected from light. For long-term storage, it is recommended to

freeze under an inert gas at a pH greater than 10.

Protocol 2: Preparation of Quin-2 AM Stock Solution
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Quin-2 AM is the membrane-permeant form used for loading into live cells. It is insoluble in

water and must be dissolved in an anhydrous organic solvent, typically dimethyl sulfoxide

(DMSO).

Materials:

Quin-2, acetoxymethyl (AM) ester

Anhydrous dimethyl sulfoxide (DMSO)

Vortex mixer

Microcentrifuge tubes

Procedure:

Equilibrate the Quin-2 AM vial and anhydrous DMSO to room temperature before opening to

prevent moisture condensation, which can hydrolyze the AM ester.

Prepare a stock solution in the range of 2-10 mM in anhydrous DMSO. For example, to

prepare 100 µL of a 10 mM stock solution (assuming a similar molecular weight to the free

acid for initial estimation, though precise molecular weight should be obtained from the

supplier):

Note: The exact mass will depend on the molecular weight of the specific Quin-2 AM

product, which should be provided by the supplier.

Add the appropriate volume of anhydrous DMSO to the vial of pre-weighed Quin-2 AM.

Vortex thoroughly until the solid is completely dissolved. This may take some time.

Aliquot the stock solution into small, single-use volumes in tightly sealed microcentrifuge

tubes.

Store the aliquots at -20°C or -80°C, protected from light and moisture.
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Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of Quin-2 AM cell loading and a general

experimental workflow for measuring intracellular calcium.
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Caption: Mechanism of Quin-2 AM loading and activation in a cell.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1215104?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Quin-2 AM
Stock Solution (in DMSO)

Prepare Working Solution
(Dilute stock in buffer)

Incubate Cells with
Working Solution

Wash Cells to Remove
Excess Dye

Measure Basal
Fluorescence

Add Experimental
Stimulus

Measure Fluorescence
Response (Δ[Ca²⁺]i)

End

Click to download full resolution via product page

Caption: General workflow for intracellular calcium measurement using Quin-2 AM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1215104?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/quin-2-tetrapotassium-salt-73630-23-6
https://www.caymanchem.com/product/20421/quin-2-potassium-salt
https://www.dojindo.com/products/Q001/
https://pubmed.ncbi.nlm.nih.gov/3994676/
https://pubmed.ncbi.nlm.nih.gov/3994676/
https://pubmed.ncbi.nlm.nih.gov/3994676/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1144751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1144751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1144751/
https://www.benchchem.com/product/b1215104#how-to-prepare-quin-2-stock-solution
https://www.benchchem.com/product/b1215104#how-to-prepare-quin-2-stock-solution
https://www.benchchem.com/product/b1215104#how-to-prepare-quin-2-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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